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Compound of Interest

Compound Name: 5-Bromo-6-chloronicotinic acid

Cat. No.: B186772 Get Quote

5-Bromo-6-chloronicotinic Acid: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of 5-Bromo-6-chloronicotinic acid. The information is curated for

researchers, scientists, and professionals involved in drug development and other scientific

endeavors.

Core Physical and Chemical Properties
5-Bromo-6-chloronicotinic acid is a halogenated derivative of nicotinic acid, a member of the

pyridinecarboxylic acid family. At room temperature, it typically presents as a white to off-white

or light yellow crystalline solid or powder.[1]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 5-
Bromo-6-chloronicotinic acid.
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Property Value Source(s)

Molecular Formula C₆H₃BrClNO₂ [2]

Molecular Weight 236.45 g/mol [2]

CAS Number 29241-62-1 [2]

Melting Point 166-168 °C [2]

Boiling Point (Predicted) 370.0 ± 42.0 °C at 760 mmHg [2]

Density (Predicted) 1.917 ± 0.06 g/cm³ [2]

pKa (Predicted) 2.85 ± 0.10 [2]

Solubility

Soluble in Methanol.[2]

Moderately soluble in

dimethylformamide (DMF),

dimethyl sulfoxide (DMSO),

and acetone. Limited solubility

in water.[1]

Appearance
White to light yellow powder or

crystal
[3]

Experimental Protocols
While specific experimental protocols for the determination of all physical properties of 5-
Bromo-6-chloronicotinic acid are not extensively detailed in publicly available literature,

standard laboratory procedures are applicable.

Synthesis of 5-Bromo-6-chloronicotinic acid
A common method for the synthesis of 5-Bromo-6-chloronicotinic acid involves the reaction

of 5-bromo-6-hydroxynicotinic acid.[2]

Materials:

5-bromo-6-hydroxynicotinic acid (10 g, 45 mmol)
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Tetramethylammonium chloride (5.4 g, 49 mmol)

Phosphorus oxychloride (20 mL) (Note: Some sources refer to phosphorus triclosan)[2]

Ice water

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

To a reaction flask, sequentially add 5-bromo-6-hydroxynicotinic acid, tetramethylammonium

chloride, and phosphorus oxychloride.[2]

Heat the mixture to reflux and maintain for 3 hours.[2]

After the reaction is complete, slowly pour the reaction mixture into ice water and stir

continuously for 2 hours.[2]

Collect the precipitated solid by filtration.[2]

Dissolve the solid in ethyl acetate (300 mL).[2]

Dry the ethyl acetate solution with anhydrous sodium sulfate.[2]

Remove the desiccant by filtration.[2]

Concentrate the filtrate under reduced pressure to yield the target product.[2]

Characterization: The product can be characterized by ¹H NMR spectroscopy. In DMSO-d₆, the

expected peaks are: δ 8.53 (d, J = 2.02 Hz, 1H), 8.85 (d, J = 2.02 Hz, 1H), 13.57 (s, 1H).[2]

General Protocol for Melting Point Determination
The melting point of 5-Bromo-6-chloronicotinic acid can be determined using a standard

capillary melting point apparatus.

Materials:
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5-Bromo-6-chloronicotinic acid sample

Capillary tubes

Melting point apparatus

Procedure:

Ensure the 5-Bromo-6-chloronicotinic acid sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a steady rate (e.g., 1-2 °C per minute) when approaching the expected

melting point.

Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes liquid. This range is the melting point.

Visualizations
Synthesis Workflow of 5-Bromo-6-chloronicotinic acid
The following diagram illustrates the key steps in the synthesis of 5-Bromo-6-chloronicotinic
acid from its precursor.

5-bromo-6-hydroxynicotinic acid

Reflux for 3 hours

Tetramethylammonium chloride
Phosphorus oxychloride

Quench with ice water
Stir for 2 hours Filter to collect precipitate Dissolve in Ethyl Acetate Dry with Na2SO4 Filter to remove desiccant Concentrate under

reduced pressure 5-Bromo-6-chloronicotinic acid

Click to download full resolution via product page

Synthesis Workflow Diagram
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Biological Activity and Signaling Pathways
Currently, there is a lack of peer-reviewed scientific literature detailing the specific biological

activities and mechanisms of action for 5-Bromo-6-chloronicotinic acid. While some

commercial suppliers suggest its use as an antibacterial agent or an immune system enhancer,

these claims are not substantiated by published research. Therefore, no signaling pathways

involving this compound can be described at this time. It is primarily characterized as a

biochemical reagent and an intermediate for the synthesis of other molecules in the

pharmaceutical and agrochemical industries.[2][4] Further research is required to elucidate its

potential biological targets and signaling pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b186772?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1312304_EN.htm
https://www.medchemexpress.com/5-bromo-6-chloronicotinic-acid.html
https://www.benchchem.com/product/b186772?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1312304.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1312304_EN.htm
https://www.cookechem.com/Detail/A1381612.htm
https://www.medchemexpress.com/5-bromo-6-chloronicotinic-acid.html
https://www.benchchem.com/product/b186772#5-bromo-6-chloronicotinic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b186772#5-bromo-6-chloronicotinic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b186772#5-bromo-6-chloronicotinic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b186772#5-bromo-6-chloronicotinic-acid-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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